Cas no 1780728-64-4 (Cyclobutanemethanol, 3,3-difluoro-1-phenyl-)

• Product Name: Cyclobutanemethanol, 3,3-difluoro-1-phenyl-
• CAS No: 1780728-64-4
• MF: C₁₁H₁₂F₂O
• MW: 198.209190368652
• CID: 5890031
• PubChem ID: 105451349
• Update Time: 2025-08-05

Cyclobutanemethanol, 3,3-difluoro-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanemethanol, 3,3-difluoro-1-phenyl-
• (3,3-Difluoro-1-phenylcyclobutyl)methanol
• 1780728-64-4
• AT30154
• EN300-6497725

• Inchi： 1S/C11H12F2O/c12-11(13)6-10(7-11,8-14)9-4-2-1-3-5-9/h1-5,14H,6-8H2
• InChI Key： PMFWPUQPLMBQGG-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)(CO)CC(F)(F)C1

Computed Properties

• Exact Mass: 198.08562133g/mol
• Monoisotopic Mass: 198.08562133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Additional information on Cyclobutanemethanol, 3,3-difluoro-1-phenyl-

Introduction to Cyclobutanemethanol, 3,3-difluoro-1-phenyl- (CAS No. 1780728-64-4)

Cyclobutanemethanol, 3,3-difluoro-1-phenyl-, identified by its Chemical Abstracts Service (CAS) number 1780728-64-4, is a fluorinated cyclobutane derivative featuring a phenyl substituent. This compound has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential applications in drug discovery. The presence of both fluorine and phenyl groups introduces distinct electronic and steric effects, making it a valuable scaffold for developing novel bioactive molecules.

The molecular structure of Cyclobutanemethanol, 3,3-difluoro-1-phenyl- consists of a cyclobutane ring substituted at the 3-position with two fluorine atoms and at the 1-position with a phenyl group. This arrangement confers a high degree of rigidity to the molecule while allowing for conformational flexibility at other positions. Such structural features are particularly appealing in medicinal chemistry, as they can influence binding affinity, metabolic stability, and pharmacokinetic profiles of potential drug candidates.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of Cyclobutanemethanol, 3,3-difluoro-1-phenyl- with biological targets more effectively. The fluorine atoms, in particular, play a crucial role in modulating binding interactions due to their ability to engage in halogen bonding and influence electronic distributions. This has led to its investigation as a key moiety in the design of small-molecule inhibitors targeting various therapeutic pathways.

In the context of drug discovery, Cyclobutanemethanol, 3,3-difluoro-1-phenyl- has been explored as a building block for synthesizing novel compounds with potential applications in oncology, neurology, and anti-inflammatory therapies. The rigid cyclobutane core provides a stable framework for further derivatization, while the electron-withdrawing nature of the fluorine atoms enhances binding interactions with biological targets. Additionally, the phenyl group offers opportunities for further functionalization and optimization.

One particularly intriguing application of this compound is in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are frequently implicated in various diseases, including cancer. The unique structural features of Cyclobutanemethanol, 3,3-difluoro-1-phenyl- make it an attractive scaffold for designing kinase inhibitors that exhibit high selectivity and potency. Recent studies have demonstrated that fluorinated cyclobutane derivatives can effectively disrupt kinase activity by binding to specific pockets on the enzyme surface.

The synthesis of Cyclobutanemethanol, 3,3-difluoro-1-phenyl- involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and fluorous chemistry techniques, have been employed to streamline the process. These methods not only improve efficiency but also allow for greater control over regioselectivity and stereoselectivity during synthesis.

The pharmacological properties of Cyclobutanemethanol, 3,3-difluoro-1-phenyl- have been extensively studied both in vitro and in vivo. Initial pharmacokinetic assessments have revealed promising results regarding its bioavailability and metabolic stability. Furthermore, preclinical studies have shown that derivatives of this compound exhibit significant therapeutic potential without notable toxicities at effective doses. These findings underscore its viability as a lead compound for further development.

The growing interest in fluorinated heterocycles has positioned Cyclobutanemethanol, 3,3-difluoro-1-phenyl- as a cornerstone in modern drug design. The combination of structural rigidity provided by the cyclobutane ring and electronic modulation introduced by fluorine atoms makes it an ideal candidate for developing next-generation therapeutics. As research continues to uncover new biological targets and mechanisms of action, compounds like this are likely to play an increasingly pivotal role in addressing unmet medical needs.

In conclusion, Cyclobutanemethanol, CAS No. 1780728-64-4, represents a significant advancement in medicinal chemistry with its unique structural features and broad applicability across multiple therapeutic areas. Its synthesis challenges continue to drive innovation in synthetic methodologies while its pharmacological promise fuels ongoing research efforts aimed at translating these findings into clinical applications.